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Compound of Interest

Compound Name: RS-61756-007

cat. No.: B1680071

An In-Depth Technical Guide to RS-61756-007
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and
pharmacological profile of RS-61756-007, a potent inhibitor of the epithelial sodium channel
(ENaC). The information is curated for researchers, scientists, and professionals involved in
drug development.

Physicochemical Properties

RS-61756-007 is a small molecule with the following key physicochemical descriptors.
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Property Name Value
Molecular Formula C6HBCIN70
Molecular Weight 229.63 g/mol
AlogP -1.08
Hydrogen Bond Acceptor Count 6

Hydrogen Bond Donor Count 5

Rotatable Bond Count 1

Polar Surface Area 156.79 A2
Molecular Species Neutral
Aromatic Rings 1

Heavy Atoms 15

Pharmacological Profile

RS-61756-007 is characterized as an inhibitor of the epithelial sodium channel (ENaC), a key
regulator of sodium and fluid balance across epithelial tissues.

Primary Target and Mechanism of Action

The primary molecular target of RS-61756-007 is the epithelial sodium channel. ENaC is a
membrane-bound ion channel expressed in the apical membrane of epithelial cells in various
tissues, including the kidneys, lungs, and colon. It plays a crucial role in sodium reabsorption.

The proposed mechanism of action for RS-61756-007 involves the blockade of this channel,
thereby inhibiting the influx of sodium ions. This action has significant implications for
conditions where ENaC activity is dysregulated.

Signaling Pathway and Physiological Effects

The inhibition of ENaC by compounds like RS-61756-007 directly impacts cellular and
physiological processes. The following diagram illustrates the logical relationship between
ENaC inhibition and its downstream effects.
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 To cite this document: BenchChem. [RS-61756-007 molecular weight]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1680071#rs-61756-007-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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